Cas no 65113-95-3 (3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-)

• Product Name: 3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
• CAS No: 65113-95-3
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 503778
• PubChem ID: 6436969
• Update Time: 2025-04-19

3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
• (E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-3-en-2-one
• 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)pent-3-en-2-one
• (3E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-3-en-2-one
• 3-Penten-2-one, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)
• (E)-3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-3-penten-2-one
• 3-Penten-2-one, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
• QQUWZMIGSXXJFV-UXBLZVDNSA-N
• SCHEMBL442785
• 65113-95-3
• EINECS 265-450-4
• EC 265-450-4

• Inchi： 1S/C14H22O/c1-10(12(3)15)6-8-13-9-7-11(2)14(13,4)5/h6-7,13H,8-9H2,1-5H3/b10-6+
• InChI Key： QQUWZMIGSXXJFV-UXBLZVDNSA-N
• SMILES： O=C(C)/C(/C)=C/CC1CC=C(C)C1(C)C

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.887
• Boiling Point: 284.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.466
• PSA: 17.07